Cas no 5602-19-7 (6-cyanohexanoic acid)

6-cyanohexanoic acid structure
6-cyanohexanoic acid structure
Product Name:6-cyanohexanoic acid
CAS No:5602-19-7
MF:C7H11NO2
MW:141.167742013931
CID:1596394
PubChem ID:79713
Update Time:2025-04-21

6-cyanohexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 6-cyanohexanoic acid
    • SCHEMBL504189
    • EN300-212489
    • 6-Cyanohexanoicacid
    • DTXSID40971402
    • 5602-19-7
    • 6-Cyanocaproic acid
    • .epsilon.-Cyanocaproic acid
    • AKOS006285170
    • NS00044431
    • Hexanoic acid, 6-cyano-
    • EINECS 227-023-0
    • Inchi: 1S/C7H11NO2/c8-6-4-2-1-3-5-7(9)10/h1-5H2,(H,9,10)
    • InChI Key: INHNHRQXVDVIDZ-UHFFFAOYSA-N
    • SMILES: OC(CCCCCC#N)=O

Computed Properties

  • Exact Mass: 141.07903
  • Monoisotopic Mass: 141.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.1A^2
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.068
  • Boiling Point: 325°C at 760 mmHg
  • Flash Point: 150.3°C
  • Refractive Index: 1.456
  • PSA: 61.09

6-cyanohexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B182635-10mg
6-cyanohexanoic acid
5602-19-7
10mg
$ 50.00 2022-06-07
TRC
B182635-50mg
6-cyanohexanoic acid
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$ 185.00 2022-06-07
TRC
B182635-100mg
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$ 275.00 2022-06-07
Enamine
EN300-212489-0.05g
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$162.0 2023-06-07
Enamine
EN300-212489-0.1g
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$241.0 2023-06-07
Enamine
EN300-212489-0.25g
6-cyanohexanoic acid
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$347.0 2023-06-07
Enamine
EN300-212489-0.5g
6-cyanohexanoic acid
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$546.0 2023-06-07
Enamine
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$699.0 2023-06-07
Enamine
EN300-212489-2.5g
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$1370.0 2023-06-07
Enamine
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$2028.0 2023-06-07
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